Cas no 2137025-30-8 (4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]-
• CAS No: 2137025-30-8
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 5255685
• Update Time: 2025-05-20

4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]-

• Inchi： 1S/C8H10N2O4S/c1-4(11)10-5(2-15)7-6(8(12)13)9-3-14-7/h3,5,15H,2H2,1H3,(H,10,11)(H,12,13)/t5-/m0/s1
• InChI Key： DYAOJLZTWWDZLZ-YFKPBYRVSA-N
• SMILES： O1C([C@@H](NC(C)=O)CS)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]-

Comprehensive Overview of 4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]- (CAS No. 2137025-30-8)

4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]- (CAS No. 2137025-30-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique oxazole ring, a carboxylic acid functional group, and a mercaptoethyl side chain, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in its applications due to its structural complexity and potential bioactive properties.

The compound's chiral center at the (1R)-1-(acetylamino)-2-mercaptoethyl moiety highlights its stereospecificity, which is crucial for interactions with biological targets. This characteristic aligns with the growing demand for enantiomerically pure compounds in modern therapeutics, particularly in the development of small-molecule inhibitors and peptide mimetics. Its thiol group (-SH) further enhances its reactivity, enabling conjugation with other molecules for targeted delivery systems.

In recent years, the scientific community has explored 4-Oxazolecarboxylic acid derivatives for their role in enzyme inhibition and signal transduction modulation. For instance, similar oxazole-based compounds have shown promise in anti-inflammatory and antioxidant applications, addressing trending health concerns like oxidative stress and chronic inflammation. These properties make CAS No. 2137025-30-8 a candidate for further investigation in precision medicine and personalized therapeutics.

Synthetic accessibility is another advantage of this compound. The oxazole core can be functionalized through microwave-assisted synthesis or green chemistry approaches, reflecting the industry's shift toward sustainable methodologies. Researchers frequently search for efficient synthesis routes for such heterocycles, and this compound's modular structure offers flexibility for structure-activity relationship (SAR) studies.

From a commercial perspective, 4-Oxazolecarboxylic acid, 5-[(1R)-1-(acetylamino)-2-mercaptoethyl]- is gaining attention in the contract research organization (CRO) sector. Its potential as a building block for bioconjugation or proteomics tools aligns with the rising demand for custom synthesis services. Companies specializing in high-throughput screening libraries may also find value in this compound due to its drug-like properties.

In summary, CAS No. 2137025-30-8 represents a compelling case study in medicinal chemistry innovation. Its multifaceted structure, combined with emerging applications in biopharmaceuticals and chemical biology, positions it as a molecule of interest for both academic and industrial researchers. Future studies may explore its utility in covalent drug design or as a biomarker probe, further expanding its scientific footprint.